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Compound of Interest

Compound Name: Tinofedrine
CAS No.: 66788-41-8
Cat. No.: B1229409
Get Quote

Part 1: Executive Summary & Mechanism of Action
Introduction

Tinofedrine (D8955, Novocebrin) is a thiophene-derived amino-alcohol chemically related to |-
norephedrine. Unlike its sympathomimetic congeners which typically induce vasoconstriction,
Tinofedrine exhibits a distinct pharmacological profile characterized by cerebral vasodilation
and metabolic activation.

This Application Note provides a translational framework for researchers investigating
Tinofedrine for Chronic Cerebrovascular Insufficiency (CCVI). CCVI is characterized by a
long-term reduction in cerebral blood flow (CBF), leading to metabolic downregulation and
cognitive decline (vascular dementia). Tinofedrine’s dual mechanism—hemodynamic
improvement and vigilance enhancement—makes it a candidate for repurposing in modern
neurovascular protocols.

Mechanism of Action (MOA)
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Tinofedrine functions primarily by reducing cerebrovascular resistance (CVR) without
significant hypotension, thereby increasing global and regional CBF.

» Hemodynamic Effect: Direct relaxation of cerebral vascular smooth muscle, likely via
modulation of adrenergic tone or calcium flux inhibition (distinct from pure calcium channel

blockers).

o Metabolic Effect: Improvement in neuronal vigilance and glucose utilization, counteracting

the "twilight state" of ischemic neurons.

Signaling Pathway Visualization

The following diagram illustrates the hypothesized cascade from systemic administration to

neuroprotection.
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Figure 1: Mechanistic pathway of Tinofedrine in restoring neurovascular coupling.

Part 2: Pharmacokinetics & Dosing Rationale[1]

To design a valid experiment, one must respect the drug's pharmacokinetic (PK) limitations.
Tinofedrine has a short half-life, necessitating specific dosing intervals to maintain therapeutic

thresholds.

Key PK Parameters
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Implications for Protocol

Parameter Value .
Design
Half-Life ( 3.0 — 3.8 hours Requires TID (3x daily) or QID
(4x daily) dosing to prevent
(Rat/Dog/Human)

)

trough levels.

Bioavailability

~50-63% (Oral)

Oral doses must be approx. 2x
the 1V dose to achieve

equivalent plasma exposure.

Metabolism

Hepatic (Complete)

High first-pass effect. Biliary

excretion is prominent.

Distribution

High affinity for Lung/Brain

Rapid onset of action; suitable

for acute and chronic models.

Dosing Logic

 Historical Human IV Dose: 0.12 — 0.17 mg/kg (approx. 10-12 mg/day for a 70kg adult).

o Target Oral Dose: Accounting for 50% bioavailability, the effective oral dose is ~20-30

mg/day.

o Scaling to Rodents: Rodents metabolize drugs faster (allometric scaling).

o Rat Equivalent Dose (RED) = Human Dose (mg/kg) x 6.2.

o Calculation: 0.17 mg/kg x 6.2 = 1.05 mg/kg (1V).

o Oral Adjustment: ~2.0 — 5.0 mg/kg PO is the recommended starting range for efficacy

studies in rats.

Part 3: Experimental Protocols

Protocol A: Preclinical Dose Optimization (Rat 2VO

Model)

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Objective: Determine the Minimum Effective Dose (MED) of Tinofedrine for restoring spatial
memory in chronic hypoperfusion.

Model: Permanent Bilateral Common Carotid Artery Occlusion (2VO) in Wistar rats. This
mimics CCVI.

Workflow:
e Surgery (Day 0): Ligate both common carotid arteries.
e Recovery (Day 1-7): Allow hypoperfusion pathology to stabilize.
e Treatment (Day 8-28):
o Group 1 (Vehicle): Saline PO, TID.
o Group 2 (Low Dose): Tinofedrine 2 mg/kg PO, TID.
o Group 3 (High Dose): Tinofedrine 5 mg/kg PO, TID.
o Group 4 (Positive Control): Nimodipine or Pentoxifylline.
e Assessment (Day 29): Morris Water Maze (Spatial Memory) + fMRI (CBF measurement).

Critical Step (Dosing Frequency):

WARNING: Do not dose Once Daily (QD). Due to the 3.5h half-life, QD dosing will result in
"washout" periods of >20 hours, nullifying the therapeutic effect on chronic ischemia. You must

dose TID (every 8 hours) or use an osmotic minipump for continuous infusion.

Protocol B: Clinical Trial Regimen Design (Phase 2a)

Objective: Proof-of-concept for Tinofedrine in Vascular Cognitive Impairment (VCI).
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Study Design: Randomized, Double-Blind, Placebo-Controlled. Population: Patients with
documented lacunar infarcts or small vessel disease.

Dosing Regimen:

Formulation: Immediate Release (IR) Tablets.

Dose: 15 mg or 30 mg.

Frequency: Three times daily (TID) with meals.

Duration: 12 Weeks.

Endpoints:

e Primary: Change in CBF (measured via Arterial Spin Labeling MRI) in the frontal cortex.
e Secondary: ADAS-Cog scores (Vigilance/Attention subscales).

Part 4: Translational Workflow Visualization

The following diagram outlines the decision matrix for moving Tinofedrine from animal models
to human trials.
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Figure 2: Translational workflow for Tinofedrine development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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